Cas no 52714-53-1 (1,5-Diisothiocyanatopentane)

1,5-Diisothiocyanatopentane is a bifunctional crosslinking reagent featuring two reactive isothiocyanate groups separated by a five-carbon spacer. This compound is commonly employed in bioconjugation applications, where it facilitates the covalent attachment of biomolecules such as proteins, peptides, or nucleic acids through thiourea bond formation with primary amines. The pentyl linker provides sufficient spacing, enhancing flexibility and reducing steric hindrance in crosslinked complexes. Its high reactivity under mild conditions makes it suitable for labeling, immobilization, and structural studies. The compound is typically used in controlled stoichiometric reactions to ensure efficient coupling while minimizing unwanted polymerization. Proper handling under anhydrous conditions is recommended to maintain stability.

1,5-Diisothiocyanatopentane structure

Product Name:1,5-Diisothiocyanatopentane

CAS No:52714-53-1

MF:C₇H₁₀N₂S₂

MW:186.297698497772

CID:5732870

PubChem ID:12219429

Update Time:2025-06-30

1,5-Diisothiocyanatopentane Chemical and Physical Properties

Names and Identifiers

- 52714-53-1
- 1,5-diisothiocyanatopentane
- SCHEMBL2149597
- Pentane, 1,5-diisothiocyanato-
- 1,5-Diisothiocyanatopentane
- Inchi： 1S/C7H10N2S2/c10-6-8-4-2-1-3-5-9-7-11/h1-5H2
- InChI Key： UCLIIKTUBAADTQ-UHFFFAOYSA-N
- SMILES： S=C=NCCCCCN=C=S

Computed Properties

Exact Mass: 186.02854067g/mol
Monoisotopic Mass: 186.02854067g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 6
Complexity: 159
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 88.9Å²

1,5-Diisothiocyanatopentane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	D460688-250mg	1,5-Diisothiocyanatopentane	52714-53-1	250mg	$167.00	2023-05-18
TRC	D460688-1g	1,5-Diisothiocyanatopentane	52714-53-1	1g	$ 800.00	2023-09-07
TRC	D460688-2.5g	1,\u200b5-\u200bDiisothiocyanatopent\u200bane	52714-53-1	2.5g	$ 1135.00	2022-06-05
TRC	D460688-1000mg	1,5-Diisothiocyanatopentane	52714-53-1	1g	$620.00	2023-05-18
TRC	D460688-2500mg	1,5-Diisothiocyanatopentane	52714-53-1	2500mg	$1372.00	2023-05-18